Cas no 1942-31-0 (1-(4-(Phenylethynyl)phenyl)ethanone)

• Product Name: 1-(4-(Phenylethynyl)phenyl)ethanone
• CAS No: 1942-31-0
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• MDL: MFCD00219774
• CID: 84026
• PubChem ID: 2779313
• Update Time: 2025-09-18

1-(4-(Phenylethynyl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-phenyleth-1-ynyl)phenyl]ethan-1-one
• 4-(Phenylethynyl)acetophenone
• 4'-(Phenylethynyl)acetophenone
• 1-[4-(2-phenylethynyl)phenyl]ethanone
• 1-(4-(2-phenylethynyl)phenyl)ethan-1-one
• 1-(4-(2-phenylethynyl)phenyl)ethanone
• 1-(4-acetylphenyl)-2-phenylethyne
• 1-acetyl-4-(2-phenylethynyl)benzene
• 4-(1-oxoethyl)-1-(phenylethynyl)benzene
• 4-(2-phenylethynyl)acetophenone
• 4-acetylphenyl(phenyl)acetylene
• AKOS BAR-2466
• 4-acetyldiphenylacetylene
• 1-(4-PHENYLETHYNYL-PHENYL)-ETHANONE
• Ethanone, 1-[4-(2-phenylethynyl)phenyl]-
• 1-(4-(Phenylethynyl)phenyl)ethanone
• 1-[4-(phenylethynyl)phenyl]ethanone
• Maybridge1_004914
• (4-acetylphenyl)phenylacetylene
• HMS555H08
• QCYZMMVPXNWSJK-UHFFFAOYSA-N
• 1-(4-acety
• CCG-41103
• MFCD00219774
• D93385
• Ethanone,1-[4-(2-phenylethynyl)phenyl]-
• AKOS002307874
• AB92072
• DTXSID00381381
• BRD-K69407111-001-01-4
• CS-0318350
• SCHEMBL400497
• 4(2)-(Phenylethynyl)acetophenone
• 4'-(Phenylethynyl)acetophenone, AldrichCPR
• BAA94231
• 1942-31-0
• 1-[4-(2-phenylethynyl)phenyl]ethan-1-one
• 1-[4-(Phenylethynyl)phenyl]ethan-1-one
• SR-01000631201-1
• FT-0607133
• W-206435
• A813709
• 1-(4-(Phenylethynyl)phenyl)ethan-1-one
• 3-(FMOC-4-AMINOPHENYL)-PROPIONICACID
• AS-65693
• DB-044851
• STK953296

• MDL： MFCD00219774
• Inchi： 1S/C16H12O/c1-13(17)16-11-9-15(10-12-16)8-7-14-5-3-2-4-6-14/h2-6,9-12H,1H3
• InChI Key： QCYZMMVPXNWSJK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 220.08900
• Monoisotopic Mass: 220.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: powder
• Density: 1.12
• Melting Point: 99 °C
• Boiling Point: 377.2°Cat760mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.611
• PSA: 17.07000
• LogP: 3.28900
• Solubility: Not determined

1-(4-(Phenylethynyl)phenyl)ethanone Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38